2-[(3-carboxyacryloyl)amino]-4-chlorobenzoic acid

• IUPAC Name: 2-[[(E)-3-carboxyprop-2-enoyl]amino]-4-chlorobenzoic acid
• InChI: InChI=1S/C11H8ClNO5/c12-6-1-2-7(11(17)18)8(5-6)13-9(14)3-4-10(15)16/h1-5H,(H,13,14)(H,15,16)(H,17,18)/b4-3+
• InChI Key: SVCBPWVZVPMJGG-ONEGZZNKSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)NC(=O)C=CC(=O)O)C(=O)O
• Isomeric SMILES: C1=CC(=C(C=C1Cl)NC(=O)/C=C/C(=O)O)C(=O)O
• Molecular Formula: C11H8ClNO5
• Molecular Weight: 269.64 g/mol

Description

2-[(3-carboxyacryloyl)amino]-4-chlorobenzoic acid, also known as CBAA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including biochemistry, pharmacology, and material science. CBAA is a derivative of 4-chlorobenzoic acid and is synthesized through a multi-step process involving various chemical reactions.

Mechanism of Action

The exact mechanism of action of 2-[(3-carboxyacryloyl)amino]-4-chlorobenzoic acid is not yet fully understood. However, studies have shown that this compound can interact with various biological molecules, including proteins and nucleic acids, leading to changes in their structure and function. This compound has also been shown to induce cell death in cancer cells through the activation of apoptotic pathways.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including its ability to induce cell death in cancer cells, inhibit the growth of bacteria, and act as a fluorescent probe for the detection of metal ions. This compound has also been shown to have anti-inflammatory properties and may have potential therapeutic applications in the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[(3-carboxyacryloyl)amino]-4-chlorobenzoic acid is its versatility in various scientific research applications. This compound can be easily synthesized in the laboratory and can be used as a building block for the synthesis of various polymers and materials. However, this compound also has some limitations, including its potential toxicity and its limited solubility in water.

Future Directions

There are several future directions for the research and development of 2-[(3-carboxyacryloyl)amino]-4-chlorobenzoic acid. One possible direction is the further exploration of this compound's potential therapeutic applications in the treatment of cancer and inflammatory diseases. Additionally, research could focus on the development of new fluorescent probes based on this compound for the detection of various biological molecules and metal ions. Finally, the synthesis of new materials and polymers based on this compound could lead to the development of new materials with unique properties and applications.

Synthesis Methods

The synthesis of 2-[(3-carboxyacryloyl)amino]-4-chlorobenzoic acid involves several steps, including the reaction of 4-chlorobenzoic acid with thionyl chloride to form 4-chlorobenzoyl chloride. The resulting compound is then reacted with ethyl acetoacetate to form ethyl 4-chlorobenzoylacetate, which is then hydrolyzed to form 4-chlorobenzoylacetic acid. Finally, the carboxylic acid group of 4-chlorobenzoylacetic acid is reacted with acryloyl chloride to form this compound.

Scientific Research Applications

2-[(3-carboxyacryloyl)amino]-4-chlorobenzoic acid has shown promising results in various scientific research applications, including its use as a fluorescent probe for the detection of metal ions and as a potential therapeutic agent for the treatment of cancer. This compound has also been used as a building block for the synthesis of various polymers and materials due to its unique chemical properties.